Cas no 36790-43-9 (Frutescin -)

• Product Name: Frutescin -
• CAS No: 36790-43-9
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 2006096
• PubChem ID: 101650349
• Update Time: 2025-04-21

Frutescin - Chemical and Physical Properties

Names and Identifiers

• Frutescin+
• (3aR,5E,9E,11aS)-2,3,3aα,4,7,8,11,11aβ-Octahydro-2-oxo-6-methyl-3-methylenecyclodeca[b]furan-10-carbaldehyde
• XF170494
• 36790-43-9
• Frutescin - Chrysanthemum segetum (corn marigold)
• (3aR,5Z,9E,11aS)-6-methyl-3-methylidene-2-oxo-3a,4,7,8,11,11a-hexahydrocyclodeca[b]furan-10-carbaldehyde
• Frutescin-Chrysanthemum segetum (corn marigold)
• Frutescin -

• Inchi： 1S/C15H18O3/c1-10-4-3-5-12(9-16)8-14-13(7-6-10)11(2)15(17)18-14/h5-6,9,13-14H,2-4,7-8H2,1H3/b10-6-,12-5+/t13-,14+/m1/s1
• InChI Key： OXOKNXVZMNZEGP-XQPVGIKBSA-N
• SMILES： O1C(C(=C)[C@H]2CC=C(C)CCC=C(C=O)C[C@H]12)=O |t:6,11|

Computed Properties

• Exact Mass: 246.126
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives